Cas no 1160357-42-5 (CarbaMic acid, N-(3-broMo-2-propyn-1-yl)-, 1,1-diMethylethyl ester)

• Product Name: CarbaMic acid, N-(3-broMo-2-propyn-1-yl)-, 1,1-diMethylethyl ester
• CAS No: 1160357-42-5
• MF: C₈H₁₂BrNO₂
• MW: 234.090381622314
• CID: 6278818
• PubChem ID: 118703492
• Update Time: 2025-05-23

CarbaMic acid, N-(3-broMo-2-propyn-1-yl)-, 1,1-diMethylethyl ester Chemical and Physical Properties

Names and Identifiers

• SCHEMBL24199859
• DTXSID101220262
• EN300-8002356
• CarbaMic acid, N-(3-broMo-2-propyn-1-yl)-, 1,1-diMethylethyl ester
• 1,1-Dimethylethyl N-(3-bromo-2-propyn-1-yl)carbamate
• tert-butyl N-(3-bromoprop-2-yn-1-yl)carbamate
• 1160357-42-5

• Inchi： 1S/C8H12BrNO2/c1-8(2,3)12-7(11)10-6-4-5-9/h6H2,1-3H3,(H,10,11)
• InChI Key： QOXBTVNMYIHJJR-UHFFFAOYSA-N
• SMILES： BrC#CCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 233.00514g/mol
• Monoisotopic Mass: 233.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on CarbaMic acid, N-(3-broMo-2-propyn-1-yl)-, 1,1-diMethylethyl ester

CarbaMic Acid, N-(3-Bromo-2-Propyn-1-Yl)-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

CarbaMic Acid, specifically the compound N-(3-Bromo-2-Propyn-1-Yl)-CarbaMic Acid, is a unique organic compound with the CAS number 1160357-42-5. This compound is notable for its complex structure and potential applications in various fields of chemistry. The ester form of this compound, known as the 1,1-Dimethylethyl Ester, adds further functionality to its chemical properties. Recent advancements in synthetic chemistry have enabled researchers to explore the synthesis and characterization of this compound in greater depth.

The structure of N-(3-Bromo-2-Propyn-1-Yl)-CarbaMic Acid consists of a carboxylic acid group attached to a nitrogen atom, which is further substituted with a brominated propargyl group. The presence of the bromine atom introduces interesting reactivity, particularly in nucleophilic substitution reactions. The propargyl group (C≡CCH2-) adds rigidity and potential for conjugation, making this compound a valuable substrate for further functionalization. The esterification with 1,1-dimethylethanol (isopropyl alcohol) enhances its stability and solubility in organic solvents, making it more amenable to large-scale synthesis.

Recent studies have highlighted the importance of such compounds in medicinal chemistry. The bromine atom serves as an excellent leaving group, enabling the formation of various bioactive molecules through substitution reactions. For instance, researchers have utilized this compound as a precursor for synthesizing anti-cancer agents and neuroprotective drugs. The propargyl group has been shown to exhibit significant biological activity when incorporated into drug candidates, making this compound a valuable intermediate in drug discovery.

In terms of synthesis, the preparation of N-(3-Bromo-2-Propyn-1-Yl)-CarbaMic Acid involves a multi-step process that typically begins with the alkylation of carboxylic acids. The introduction of the propargyl bromide group is achieved through nucleophilic substitution reactions under controlled conditions. The subsequent esterification step ensures that the final product is stable and suitable for further reactions. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of this compound.

The application of CarbaMic Acid derivatives extends beyond medicinal chemistry. They are also being explored in materials science for their potential use in polymer synthesis and as building blocks for advanced materials. The rigid structure provided by the propargyl group can contribute to the formation of high-performance polymers with tailored mechanical properties.

From an environmental perspective, researchers are investigating the biodegradability and eco-friendliness of such compounds. While preliminary studies suggest that they may not pose significant risks under normal usage conditions, further research is required to fully understand their environmental impact.

In conclusion, N-(3-Bromo-2-Propyn-1-Yl)-CarbaMic Acid, particularly its 1,1-dimethylethyl ester form, represents a versatile and promising compound with wide-ranging applications in chemistry. Its unique structure and reactivity make it an invaluable tool for researchers across various disciplines. As synthetic methods continue to evolve and new applications are discovered, this compound will undoubtedly play a pivotal role in advancing both academic research and industrial development.